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Compound of Interest

Compound Name: Antibacterial agent 165

Cat. No.: B12379844 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for "Antibacterial agent 165" is not publicly

available, it is identified as a hydroxyquinoline derivative.[1] Therefore, this guidance is based

on the safety protocols for 8-hydroxyquinoline, a representative compound of this class, and

general best practices for laboratory chemical waste management.

It is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer

for Antibacterial agent 165 before handling or disposal.

General Disposal Principles for Hydroxyquinoline
Derivatives
Based on the safety data for 8-hydroxyquinoline, this class of compounds should be treated as

hazardous waste.[2] The following table summarizes the key disposal considerations.
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Parameter Guideline Citation

Waste Classification Hazardous Waste [2]

Container Type

Use original container if

possible, or a compatible,

properly labeled, and tightly

sealed container. Plastic is

often preferred for liquid waste.

[3][4]

Labeling

All waste containers must be

clearly labeled as "Hazardous

Waste" with the full chemical

name.

[5]

Storage

Store in a designated Satellite

Accumulation Area (SAA) at or

near the point of generation.

Keep containers closed except

when adding waste.

[4][5]

Incompatible Materials

Store separately from acids

and bases, and keep acids

away from cyanides or

sulfides. Oxidizing agents must

be kept separate from

reducing agents and organic

compounds.

[4]

Sewage Disposal
Do not empty into drains. Avoid

release to the environment.
[2]

Empty Containers

Even empty containers that

held the agent should be

treated as hazardous waste.

They may need to be triple-

rinsed, with the rinsate

collected as hazardous waste,

before the container can be

considered non-hazardous.

[6]
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Clarification on "Bleomycin"
It is important to note that some literature may reference "bleomycin" as an antibacterial agent

with a citation number of 165.[7][8] This is a distinct cytotoxic, antineoplastic, antiviral, and

antibacterial agent and should not be confused with "Antibacterial agent 165," which is a

hydroxyquinoline derivative.

Experimental Protocols for Waste Management
While specific experimental protocols for the disposal of Antibacterial agent 165 are not

available, the following general procedures for managing laboratory chemical waste should be

strictly followed:

Waste Minimization: Order only the required amount of the chemical to reduce the

generation of waste.[5]

Segregation: Do not mix different types of chemical waste. Keep halogenated and non-

halogenated solvents separate, and do not mix organic and inorganic wastes.[3]

Personal Protective Equipment (PPE): When handling the waste, always wear appropriate

PPE, including safety goggles, gloves, and a lab coat.[2]

Collection: Collect waste in a designated, compatible container. Do not overfill the container.

[3]

Disposal Request: Contact your institution's Environmental Health and Safety (EH&S)

department to arrange for the pickup and disposal of the hazardous waste.[5]

Disposal Workflow
The following diagram illustrates a generalized workflow for the proper disposal of a laboratory

chemical like Antibacterial agent 165.
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Step 1: Preparation

Step 2: Collection

Step 3: Storage & Disposal

Identify Waste Stream
(Hazardous Chemical Waste)

Select Appropriate &
Labeled Waste Container

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Transfer Waste to
Container

Securely Close
Container

Store in Designated
Satellite Accumulation Area

Request Waste Pickup
from EH&S

EH&S Transports for
Final Disposal

Click to download full resolution via product page

Figure 1. Generalized workflow for the disposal of hazardous laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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